Cas no 2034422-16-5 (1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane)

• Product Name: 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane
• CAS No: 2034422-16-5
• MF: C₁₉H₂₈N₂O₂S
• MW: 348.502823829651
• CID: 5334353
• Update Time: 2025-11-05

1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone
• (2-ethoxyphenyl)-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone
• 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane

• Inchi： 1S/C19H28N2O2S/c1-2-23-18-7-4-3-6-17(18)19(22)21-11-5-10-20(12-13-21)16-8-14-24-15-9-16/h3-4,6-7,16H,2,5,8-15H2,1H3
• InChI Key： MSNUYLLXICDRKZ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(C2C=CC=CC=2OCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1

Additional information on 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane

Professional Introduction to Compound with CAS No. 2034422-16-5 and Product Name: 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane

The compound identified by the CAS number 2034422-16-5 and the product name 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a diazepane core linked to an ethoxybenzoyl group and a thianyl substituent, positions it as a promising candidate for further investigation in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of diazepane derivatives in the development of novel therapeutic agents. The diazepane scaffold, characterized by its seven-membered ring containing two nitrogen atoms, exhibits remarkable flexibility and can be easily modified to enhance specific biological interactions. In particular, the presence of an ethoxybenzoyl group at the 1-position of the diazepane ring introduces hydrophobicity and potential binding affinity to target proteins, while the thianyl moiety at the 4-position adds an additional layer of structural complexity that may influence pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. Studies have shown that diazepane derivatives can interact with various neurotransmitter receptors, including GABA (gamma-aminobutyric acid) receptors, which are crucial for regulating anxiety, sleep, and muscle relaxation. The unique combination of substituents in 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane suggests that it may exhibit selective binding properties, allowing for targeted therapeutic effects with minimized side effects. This is particularly relevant in the context of developing treatments for central nervous system disorders such as epilepsy, depression, and neurodegenerative diseases.

The incorporation of a thianyl group into the molecular structure is another key feature that warrants further exploration. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By integrating this moiety into the diazepane framework, researchers aim to leverage its synergistic effects with the existing pharmacophores. Preliminary computational studies indicate that the thianyl substituent may enhance binding affinity to certain enzymes involved in metabolic pathways, potentially opening new avenues for treating metabolic disorders.

In parallel with structural optimization efforts, significant progress has been made in understanding the synthetic pathways for producing complex heterocyclic compounds like 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane. Modern synthetic methodologies have enabled chemists to construct intricate molecular architectures with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in forming carbon-carbon bonds efficiently. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in synthetic processes.

The biological evaluation of this compound has already begun in several academic and industrial laboratories. Initial screening assays have revealed promising activity profiles in vitro, particularly against enzymes associated with inflammation and cell proliferation. These findings align with current trends in drug discovery toward identifying molecules that can modulate critical disease pathways without significant off-target effects. Further preclinical studies are underway to validate these observations and assess potential therapeutic efficacy in animal models.

One notable aspect of this research is its integration with cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD). HTS allows researchers to rapidly test thousands of compounds against biological targets, enabling rapid identification of lead candidates. SBDD leverages computational modeling to predict how small molecules will interact with their targets at the atomic level. By combining these approaches with traditional biochemical assays, scientists can accelerate the discovery process significantly.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in advancing research like this. Regulatory agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have established rigorous guidelines for evaluating new drugs before they can be approved for clinical use. Researchers must navigate these requirements carefully to ensure that their compounds meet safety and efficacy standards while minimizing delays in bringing new treatments to market.

Future directions for research on 1-(2-ethoxybenzoyl)-4-(thian-4-yl)-1,4-diazepane include exploring its potential as a scaffold for next-generation therapeutics. By systematically modifying its structure—such as altering substitution patterns or introducing new functional groups—scientists hope to uncover even more potent or selective biological activities. Additionally, investigating its pharmacokinetic properties will be essential for determining whether it has practical applications as a drug candidate.

The broader implications of this work extend beyond individual compounds; they contribute to our fundamental understanding of how molecular structure influences biological function. As research continues to uncover new relationships between chemical properties and therapeutic outcomes, tools like computational modeling become increasingly indispensable for guiding experimental design.